Cas no 1516649-89-0 (3-(3,5-Dimethylphenyl)butan-2-ol)

• Product Name: 3-(3,5-Dimethylphenyl)butan-2-ol
• CAS No: 1516649-89-0
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 5737063
• PubChem ID: 80076788
• Update Time: 2025-05-19

3-(3,5-Dimethylphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• AKOS018637606
• 1516649-89-0
• EN300-1625107
• 3-(3,5-dimethylphenyl)butan-2-ol
• Benzeneethanol, α,β,3,5-tetramethyl-
• 3-(3,5-Dimethylphenyl)butan-2-ol

• Inchi： 1S/C12H18O/c1-8-5-9(2)7-12(6-8)10(3)11(4)13/h5-7,10-11,13H,1-4H3
• InChI Key： MTBDESFTCFAVKC-UHFFFAOYSA-N
• SMILES： OC(C)C(C)C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 178.135765193g/mol
• Monoisotopic Mass: 178.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.956±0.06 g/cm3(Predicted)
• Boiling Point: 223.8±8.0 °C(Predicted)
• pka: 14.94±0.20(Predicted)

Additional information on 3-(3,5-Dimethylphenyl)butan-2-ol

3-(3,5-Dimethylphenyl)butan-2-ol (CAS No. 1516649-89-0): A Versatile Chemical Intermediate for Modern Applications

3-(3,5-Dimethylphenyl)butan-2-ol (CAS 1516649-89-0) is a specialized organic compound gaining attention in pharmaceutical and fine chemical industries. This aromatic alcohol derivative features a unique molecular structure combining a butan-2-ol backbone with a 3,5-dimethylphenyl substituent, making it valuable for various synthetic applications. Researchers particularly value its chiral center at the 2-position, which enables stereoselective reactions crucial for bioactive molecule development.

The compound's physical properties include moderate solubility in common organic solvents like ethanol and dichloromethane, while being less soluble in water. Its boiling point and melting point characteristics make it suitable for controlled reaction conditions. Analytical techniques such as HPLC and GC-MS are typically employed for purity assessment, with NMR spectroscopy confirming its structural integrity. Current market trends show growing demand for high-purity 3-(3,5-dimethylphenyl)butan-2-ol, especially from contract research organizations developing novel therapeutic agents.

In pharmaceutical applications, this compound serves as a key building block for drug discovery programs. Its structural features make it particularly useful for creating central nervous system (CNS) targeted molecules, aligning with current research focus on neurological disorders. The 3,5-dimethylphenyl group provides optimal lipophilicity for blood-brain barrier penetration, while the hydroxyl functionality allows further derivatization. Recent patent literature reveals its incorporation in candidates for neurodegenerative disease treatments, answering frequent search queries about "new Parkinson's/Alzheimer's drug intermediates."

The flavor and fragrance industry has explored 3-(3,5-dimethylphenyl)butan-2-ol for creating novel aromatic compounds. Its balanced hydrophobic/hydrophilic character enables development of long-lasting fragrance molecules, addressing consumer demand for sustained scent profiles. When modified, it can contribute to woody or amber-like olfactory notes, popular in premium personal care products. This application aligns with trending searches for "sustainable fragrance ingredients" and "next-generation perfume chemistry."

From a synthetic chemistry perspective, the compound offers multiple advantages. The electron-rich aromatic system facilitates electrophilic substitutions, while the secondary alcohol can undergo oxidation, esterification, or etherification. These properties make it valuable for creating diverse chemical libraries in medicinal chemistry programs. Recent publications highlight its use in catalyzed asymmetric synthesis, particularly for constructing chiral auxiliaries—a hot topic in organic methodology development.

Quality control of 3-(3,5-dimethylphenyl)butan-2-ol follows stringent protocols, with manufacturers typically providing ≥98% purity grades for research applications. Storage recommendations include protection from light and moisture at controlled temperatures. The compound's stability profile makes it suitable for international shipping, meeting global demand from pharmaceutical companies and academic research institutions. Current market analysis shows particular interest from regions with strong generic drug development sectors, reflecting broader industry trends.

Environmental and safety considerations for handling 3-(3,5-dimethylphenyl)butan-2-ol follow standard laboratory protocols. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) including gloves and safety glasses is recommended. The compound's biodegradability and ecotoxicological profile have become important discussion points, responding to increased searches for "green chemistry intermediates" and "sustainable pharmaceutical ingredients."

Future research directions for 3-(3,5-dimethylphenyl)butan-2-ol derivatives include exploration in material science applications, particularly for functional polymers and liquid crystal formulations. The compound's structural features suggest potential in creating advanced materials with specific optical or electronic properties. This aligns with growing interest in "smart materials chemistry" and "organic electronic components," as reflected in recent scientific literature and patent filings.

The global market for 3-(3,5-dimethylphenyl)butan-2-ol shows steady growth, driven by expanding pharmaceutical R&D budgets and increasing demand for specialty chemicals. Regional production capabilities continue to develop, with quality suppliers offering custom synthesis and scale-up services. Current pricing trends reflect its status as a high-value intermediate, with procurement specialists frequently searching for "reliable 1516649-89-0 suppliers" and "bulk pricing for research chemicals."

Analytical characterization techniques for 3-(3,5-dimethylphenyl)butan-2-ol continue to advance, with modern laboratories employing UHPLC-MS and chiral separation methods for quality assurance. These developments address the need for precise stereochemical analysis in drug development pipelines. The compound's well-defined spectroscopic fingerprints make it particularly suitable for method development in analytical chemistry training programs.

In conclusion, 3-(3,5-dimethylphenyl)butan-2-ol (CAS 1516649-89-0) represents a valuable chemical building block with diverse applications across multiple industries. Its unique structural features and synthetic versatility position it as an important intermediate in contemporary organic synthesis and drug discovery efforts. As research continues to uncover new applications, this compound will likely maintain its relevance in addressing current challenges in medicinal chemistry, material science, and specialty chemical development.